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Compound of Interest

Compound Name: Quinazoline-7-carbonitrile

Cat. No.: B15333212 Get Quote

In-Depth Technical Guide: Quinazoline-7-
carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of

Quinazoline-7-carbonitrile, a heterocyclic organic compound of interest in medicinal

chemistry and drug discovery. The quinazoline scaffold is a core structure in numerous

biologically active molecules, and the addition of a nitrile group at the 7-position offers a

versatile chemical handle for further functionalization.

Core Molecular Data
The fundamental molecular characteristics of Quinazoline-7-carbonitrile are summarized

below. This data is essential for experimental design, analytical characterization, and

computational modeling.

Property Value Reference

Molecular Formula C₉H₅N₃ [1]

Molecular Weight 155.16 g/mol [1]

CAS Number 1231761-04-8 [1]
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Synthetic and Analytical Protocols
While specific, detailed experimental protocols for the synthesis of Quinazoline-7-carbonitrile
are not readily available in the public domain, a general workflow for its synthesis can be

conceptualized based on established quinazoline chemistry. A plausible synthetic route could

involve the cyclization of a suitably substituted anthranilonitrile derivative.

A generalized experimental workflow for the synthesis and characterization of a quinazoline

derivative is presented below. This serves as a template that can be adapted for the specific

synthesis of Quinazoline-7-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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